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Compound of Interest

Compound Name: Methyl 4-chlorobutyrate

Cat. No.: B147174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the hazards and essential safety

precautions for the handling and use of Methyl 4-chlorobutyrate (CAS No. 3153-37-5). The

information is intended to support safe laboratory practices for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Chemical and Physical Properties
Methyl 4-chlorobutyrate is a colorless to pale yellow liquid with a mild, ester-like odor.[1] It is

primarily used as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] A

summary of its key physical and chemical properties is provided in the table below for easy

reference.
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Property Value

Molecular Formula C₅H₉ClO₂[1][2]

Molecular Weight 136.58 g/mol [1][2]

Appearance Colorless to pale yellow liquid[1]

Odor Mild, ester-like[1]

Boiling Point 174–176 °C (345–349 °F) at 760 mmHg[1][3]

Flash Point 59-62 °C (138.2-144 °F) (closed cup)[1][3][4]

Density 1.12 g/cm³ at 20 °C[1][4]

Solubility in Water Slightly soluble (<1 g/L at 20 °C, estimated)[1]

Solubility in Organic Solvents Miscible with ethanol, ether, and acetone[1]

Hazard Identification and Classification
Methyl 4-chlorobutyrate is classified as a hazardous substance. The following table

summarizes its GHS classification.

Hazard Class Category

Flammable Liquids Category 3 / Category 4[1][2][3]

Skin Corrosion/Irritation Category 2[1][2][3]

Serious Eye Damage/Eye Irritation Category 2A / Category 2[1][2][3]

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory tract irritation)[1][2][3]

Acute Toxicity, Oral Category 4[1]

Hazard Pictograms:

GHS02: Flame (Flammable)[2]
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GHS07: Exclamation Mark (Irritant, Skin Sensitizer, Acute Toxicity (harmful), Narcotic Effects,

Respiratory Tract Irritant)[2]

Signal Word: Warning[2][3]

Hazard Statements:

H226: Flammable liquid and vapor.[2][3][5][6]

H315: Causes skin irritation.[2][3][5][6]

H319: Causes serious eye irritation.[2][3][5][6]

H335: May cause respiratory irritation.[2][3][5][6]

H302: Harmful if swallowed.[1]

Toxicological Information
The toxicological properties of Methyl 4-chlorobutyrate have not been fully investigated.[3]

The available data, largely based on estimations from similar compounds, are presented below.

Toxicity Endpoint Value Species

LD50 (Oral) >2000 mg/kg (estimated)[1] Rat

LD50 (Dermal) Not available

LC50 (Inhalation) Not available

Key Toxicological Effects:

Skin Irritation: Causes moderate skin irritation.[1]

Eye Irritation: Causes moderate to serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1][2]

Sensitization: Not expected to be a skin sensitizer.[1]
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Carcinogenicity: Not listed by IARC, ACGIH, NTP, or OSHA.[1]

Experimental Safety Protocols
Safe Handling Protocol
This protocol outlines the essential steps for safely handling Methyl 4-chlorobutyrate in a

laboratory setting.

1. Engineering Controls:

All work with Methyl 4-chlorobutyrate should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[1]
Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[3][7]
Use explosion-proof electrical and ventilating equipment.[7][8]

2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles that comply with OSHA 29 CFR 1910.133 or
European Standard EN166.[1][3]
Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves. Inspect gloves for
any signs of degradation or puncture before use.[1][2]
Skin and Body Protection: Wear a flame-retardant lab coat and appropriate protective
clothing to prevent skin contact.[2][3]
Respiratory Protection: If working outside of a fume hood or if exposure limits are likely to be
exceeded, use a NIOSH/MSHA-approved respirator with organic vapor cartridges.[1][3]

3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[2][7]
Do not breathe vapors or mists.[3][5]
Keep away from heat, sparks, open flames, and other ignition sources. No smoking in the
handling area.[2][3][5][8]
Use only non-sparking tools.[7][8]
Take precautionary measures against static discharge. Ground and bond containers when
transferring material.[5][8]
Keep containers tightly closed when not in use.[2][5][8]
Wash hands thoroughly after handling.[2][3]
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Emergency Procedures
1. In Case of Skin Contact:

Immediately remove all contaminated clothing.[5][8]
Wash the affected area with plenty of soap and water for at least 15 minutes.[1][2]
Seek medical attention if irritation persists.[1][2]

2. In Case of Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and
lower eyelids occasionally.[1][2][3]
Remove contact lenses if present and easy to do. Continue rinsing.[2][5]
Seek immediate medical attention.[1][2]

3. In Case of Inhalation:

Move the victim to fresh air and keep them in a position comfortable for breathing.[1][2]
If breathing is difficult, administer oxygen. If not breathing, give artificial respiration.[2][7]
Seek immediate medical attention.[1][2]

4. In Case of Ingestion:

Do NOT induce vomiting.[1]
Rinse the mouth with water.[2]
Seek immediate medical attention.[1][3]

5. In Case of a Spill:

Remove all sources of ignition.[3][7]
Evacuate personnel from the area.
Ventilate the area.
Wear appropriate PPE as described in section 4.1.
Absorb the spill with an inert material such as sand, silica gel, or universal binder.[3][7]
Collect the absorbed material into a suitable, closed container for disposal.[3][7]
Do not allow the chemical to enter drains or waterways.[3]

Storage and Disposal
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Storage:

Store in a cool, dry, and well-ventilated area.[1][2]

Keep containers tightly closed.[2][5][8]

Store away from heat, sparks, open flames, and other ignition sources.[2][3][5][8]

Store in a flammable liquids storage cabinet.

Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[1][3]

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.

Contaminated packaging should be treated as the product itself.

Hazard-Precaution Relationship Diagram
The following diagram illustrates the logical flow from the inherent hazards of Methyl 4-
chlorobutyrate to the necessary safety precautions.
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Caption: Relationship between hazards and safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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